Cas no 1805118-91-5 (Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1805118-91-5
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4813443
• Update Time: 2025-08-05

Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-7(16)4-5-3-6(15(17)18)8(20-2)9(14-5)21-10(11,12)13/h3H,4H2,1-2H3
• InChI Key： MWXAOPNNAJEVGV-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CC(CC(=O)OC)=N1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805118-91-5)

The compound Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805118-91-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and nitro functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for pyridine-based compounds has surged, driven by their versatility in drug discovery and material science. Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate stands out due to its electron-withdrawing substituents, which enhance its reactivity in cross-coupling reactions and other synthetic transformations. This property aligns with the growing trend of using fluorinated compounds in medicinal chemistry, as they often improve metabolic stability and bioavailability.

The synthesis of Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate involves multi-step organic reactions, including nitration, etherification, and esterification. Its CAS No. 1805118-91-5 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Given the rising interest in sustainable chemistry, researchers are also exploring greener synthetic routes for this compound to minimize environmental impact.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate in drug development?" Studies suggest its potential as a building block for kinase inhibitors and antimicrobial agents, reflecting the broader shift toward targeted therapies in the pharmaceutical industry. Additionally, its nitro group offers opportunities for further functionalization, making it a versatile scaffold in combinatorial chemistry.

Another hot topic is the compound's role in agrochemical innovation. With global food security challenges, researchers are investigating pyridine derivatives for their herbicidal and insecticidal properties. The trifluoromethoxy group in Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate is particularly noteworthy, as fluorinated agrochemicals often exhibit enhanced pest control efficacy and lower environmental persistence.

From a technical perspective, the compound's physical and chemical properties—such as solubility, melting point, and stability—are critical for formulation scientists. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity and structure, ensuring compliance with industry standards. As regulatory frameworks evolve, precise documentation of CAS No. 1805118-91-5 becomes essential for safety assessments and patent filings.

In conclusion, Methyl 3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetate represents a cutting-edge example of how functionalized pyridines are shaping modern science. Its applications span drug discovery, agrochemicals, and materials science, making it a compound of enduring interest. As research continues to uncover its full potential, this molecule will likely remain a focal point in both academic and industrial settings.